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Compound of Interest

Compound Name: Garcinielliptone HD

Cat. No.: B11937287 Get Quote

A CAVEAT FOR RESEARCHERS: Information available in the public domain primarily refers to

Garcinielliptone FC, a polyisoprenylated benzophenone isolated from Platonia insignis. It is

presumed that the user's query regarding "Garcinielliptone HD" may be a typographical

variation, and the following data pertains to Garcinielliptone FC. Researchers should exercise

due diligence in verifying the specific molecular identity of their compound of interest.

Quantitative Data Summary
The following table summarizes the oral dosage of Garcinielliptone FC used in a repeated-dose

toxicological study in Swiss mice.
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Animal
Model

Compound
Doses
Administere
d (Oral)

Vehicle
Study
Duration

Key
Findings

Swiss Mice

(male and

female)

Garciniellipto

ne FC (GFC)

25, 50, and

75 mg/kg

0.05% Tween

80 in 0.9%

saline

30, 90, and

120

consecutive

days

No mortality

or behavioral

changes

observed. No

alterations in

body weight

gain, feed

intake, or

waste

excretion.[1]

Experimental Protocols
This section provides a detailed methodology for a repeated-dose oral toxicity study of

Garcinielliptone FC in a murine model, based on established research.[1]

Animal Model and Acclimation
Species: Adult Swiss mice (male and female).

Weight: 25-30 g.

Acclimation: Animals should be individually housed in cages for a 15-day period before the

start of the experiment.

Environmental Conditions: Maintained in a controlled temperature environment (26 ± 1°C)

with a 12-hour light/dark cycle.

Diet: Free access to standard laboratory chow and water.

Preparation of Garcinielliptone FC Formulation
Aseptically suspend Garcinielliptone FC in a vehicle of 0.05% Tween 80 dissolved in 0.9%

saline.
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Prepare different concentrations to achieve the desired doses of 25, 50, and 75 mg/kg.

The final volume for administration should be calculated to be 0.1 mL per 10 g of mouse

body weight.

Dosing and Administration
Divide the animals into groups (n=10 per group), including a control group and groups for

each dosage level.

Administer the prepared Garcinielliptone FC suspension or the vehicle (for the control group)

orally via gavage.

Dosing should be performed daily at the same time for the entire duration of the study (30,

90, or 120 days).

Monitoring and Data Collection
Daily Observations:

Record the volume of water consumed (mL).

Measure the weight of feed consumed (g).

Record the volume of urine excreted (mL).

Measure the weight of feces produced (g).

Observe and note any behavioral changes.

Body Weight: Measure and record the body weight of each animal daily.

Toxicological Evaluation (Hippocratic Screening): Perform regular evaluations for signs of

toxicity.

Hematological and Biochemical Parameters: At the end of the study periods, collect blood

samples for analysis of hematological and biochemical markers.

Morphological Analysis: Conduct necropsies and morphological examinations of key organs.
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Signaling Pathways and Experimental Workflows
Apoptotic Signaling Pathway of Garcinielliptone
Analogs
Research on Garcinielliptone G, a structurally related compound, has elucidated its role in

inducing apoptosis in acute leukemia cells through both caspase-dependent and -independent

pathways.[1] This provides a plausible mechanism of action that may be shared by other

garcinielliptones.
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Caption: Apoptotic pathway of Garcinielliptone G.

Experimental Workflow for In Vivo Toxicity Study
The following diagram outlines the logical flow of the in vivo experimental protocol described

above.
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Caption: In vivo toxicity study workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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